Cas no 63624-78-2 (L-Glutamic acid,N-[4-[[[2,4-diamino-8-(cyclohexylmethyl)-7,8-dihydro-6-pteridinyl]methyl]methylamino]benzoyl]-)

• Product name: L-Glutamic acid,N-[4-[[[2,4-diamino-8-(cyclohexylmethyl)-7,8-dihydro-6-pteridinyl]methyl]methylamino]benzoyl]-
• CAS No: 63624-78-2
• MF: C₂₇H₃₆N₈O₅
• MW: 552.625345230103
• CID: 1655356

L-Glutamic acid,N-[4-[[[2,4-diamino-8-(cyclohexylmethyl)-7,8-dihydro-6-pteridinyl]methyl]methylamino]benzoyl]- Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,N-[4-[[[2,4-diamino-8-(cyclohexylmethyl)-7,8-dihydro-6-pteridinyl]methyl]methylamino]benzoyl]-
• L-Glutamic acid, N-[4-[[[2,4-diamino-8-(cyclohexylmethyl)-7,8-dihydro-6-pteridinyl]methyl]methylamino]benzoyl]-

• Inchi： 1S/C27H36N8O5/c1-34(19-9-7-17(8-10-19)25(38)31-20(26(39)40)11-12-21(36)37)14-18-15-35(13-16-5-3-2-4-6-16)24-22(30-18)23(28)32-27(29)33-24/h7-10,16,20H,2-6,11-15H2,1H3,(H,31,38)(H,36,37)(H,39,40)(H4,28,29,32,33)/t20-/m0/s1
• InChI Key： WWONMRILQRTUMZ-FQEVSTJZSA-N
• SMILES： C(O)(=O)[C@H](CCC(O)=O)NC(=O)C1=CC=C(N(CC2CN(CC3CCCCC3)C3C(N=2)=C(N)N=C(N)N=3)C)C=C1

Computed Properties

• Exact Mass: 552.28118

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Melting Point: 190-210 °C
• PSA: 200.36
• pka: 3.48±0.10(Predicted)